Cas no 1803664-55-2 (6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1803664-55-2
• MF: C₇HBrF₃IN₂O
• MW: 392.899323225021
• CID: 4910384
• Update Time: 2025-07-19

6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3IN2O/c8-5-1-4(15-7(9,10)11)3(2-13)6(12)14-5/h1H
• InChI Key： CCKTUKLZUGAPJK-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=C(N=1)Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine

Recent Advances in the Application of 6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine (CAS: 1803664-55-2) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine (CAS: 1803664-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This heterocyclic scaffold, characterized by the presence of bromo, cyano, iodo, and trifluoromethoxy substituents, serves as a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in cross-coupling reactions, nucleophilic substitutions, and as a building block for the development of novel bioactive compounds.

One of the key areas of research involving 6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the introduction of trifluoromethoxy groups has been shown to enhance the metabolic stability and binding affinity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of this compound in the development of selective JAK2 inhibitors, which exhibited potent activity in preclinical models of myeloproliferative neoplasms.

Another notable application of 6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine is in the field of positron emission tomography (PET) tracer development. The presence of the iodine atom allows for radioiodination, making it a promising candidate for the synthesis of radiolabeled probes. Researchers at the University of California, San Francisco, recently reported the incorporation of this compound into a novel PET tracer for imaging neuroinflammation, highlighting its potential in diagnostic applications.

In addition to its pharmaceutical applications, this compound has also been investigated in materials science. The electron-withdrawing nature of the trifluoromethoxy group, combined with the reactivity of the halogen substituents, makes it an attractive building block for the synthesis of organic semiconductors and liquid crystals. A 2022 study in Advanced Materials detailed its use in the preparation of high-performance organic field-effect transistors (OFETs), demonstrating its versatility beyond traditional medicinal chemistry.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce the formation of byproducts. A team at the Massachusetts Institute of Technology recently published a streamlined synthetic route that employs continuous flow chemistry, significantly enhancing the efficiency of production.

Looking ahead, the unique properties of 6-Bromo-3-cyano-2-iodo-4-(trifluoromethoxy)pyridine position it as a key player in the development of next-generation therapeutics and functional materials. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for the development of covalent inhibitors. As synthetic methodologies continue to advance, we anticipate seeing an expansion of its applications across multiple disciplines within chemical biology and pharmaceutical sciences.